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Compound of Interest

Compound Name: (7Z)-3-oxohexadecenoyl-CoA

Cat. No.: B15550295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(7Z)-3-Oxohexadecenoyl-CoA is a long-chain acyl-coenzyme A (CoA) thioester. Acyl-CoAs

are crucial intermediates in numerous metabolic pathways, including fatty acid β-oxidation and

biosynthesis, and are involved in cellular signaling and protein acylation. The accurate and

sensitive detection of specific acyl-CoA species like (7Z)-3-oxohexadecenoyl-CoA is essential

for understanding lipid metabolism and its dysregulation in various diseases, including

metabolic syndromes, cardiovascular diseases, and cancer.

These application notes provide a detailed protocol for the sensitive and specific quantification

of (7Z)-3-oxohexadecenoyl-CoA in biological matrices using Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties of (7Z)-3-
Oxohexadecenoyl-CoA
Based on its structure, the key properties of (7Z)-3-oxohexadecenoyl-CoA are:
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Property Value Reference

Molecular Formula C37H62N7O18P3S [1]

Monoisotopic Mass 1017.3085 Da [1]

Predicted [M+H]+ 1018.3158 m/z [1]

Predicted [M-H]- 1016.3012 m/z [1]

Principle of Detection
The analytical method is based on ultra-high-performance liquid chromatography (UHPLC) for

the separation of (7Z)-3-oxohexadecenoyl-CoA from other cellular components, followed by

tandem mass spectrometry (MS/MS) for selective and sensitive detection. Quantification is

achieved using the multiple reaction monitoring (MRM) mode, which monitors a specific

precursor-to-product ion transition for the analyte. A stable isotope-labeled internal standard

(e.g., ¹³C-labeled palmitoyl-CoA) should be used to ensure accuracy and precision.

Experimental Workflow
The overall experimental workflow for the analysis of (7Z)-3-oxohexadecenoyl-CoA is

depicted below.
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Biological Sample Collection
(Tissue, Cells)

Homogenization in
Extraction Buffer

Acyl-CoA Extraction
(e.g., with Acetonitrile/Isopropanol/Methanol)

Centrifugation to
Remove Precipitates

Supernatant Drying
(under Nitrogen)

Reconstitution in
LC-MS Grade Solvent

UHPLC-MS/MS Analysis

Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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